Cas no 138040-92-3 (Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-)

• Product Name: Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-
• CAS No: 138040-92-3
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 1257160
• Update Time: 2024-08-04

Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-

• Inchi： 1S/C16H16N2OS/c1-19-13-7-5-12(6-8-13)3-2-4-15-14-9-10-20-16(14)18-11-17-15/h5-11H,2-4H2,1H3
• InChI Key： HKOPPMHGOSTPQG-UHFFFAOYSA-N
• SMILES： C1=NC(CCCC2=CC=C(OC)C=C2)=C2C=CSC2=N1

Computed Properties

• Exact Mass: 284.09848

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 432.3±35.0 °C(Predicted)
• PSA: 35.01
• pka: 1.67±0.40(Predicted)